Cas no 477-43-0 (Dehydrocostus lactone)
Dehydrocostus lactone is a sesquiterpene lactone compound derived from medicinal plants such as Saussurea lappa. It exhibits notable biological activities, including anti-inflammatory, anticancer, and antimicrobial properties, making it a subject of interest in pharmacological research. The compound's mechanism of action often involves modulation of signaling pathways such as NF-κB and STAT3, contributing to its therapeutic potential. Its well-defined chemical structure allows for precise analytical characterization, ensuring reproducibility in research applications. Dehydrocostus lactone is commonly utilized in studies exploring natural product derivatives for drug development, owing to its bioactive profile and structural versatility for synthetic modifications.
Dehydrocostus lactone structure
Product Name:Dehydrocostus lactone
CAS No:477-43-0
MF:C15H18O2
MW:230.302224636078
MDL:MFCD00210277
CID:37641
PubChem ID:354335524
Update Time:2025-06-09
Dehydrocostus lactone Chemical and Physical Properties
Names and Identifiers
-
- Dehydrocostus lactone
- Azuleno[4,5-b]furan-2(3H)-one,decahydro-3,6,9-tris(methylene)-, (3aS,6aR,9aR,9bS)-
- DEHYDROCOSTUS LACTONE(RG)
- (-)-Dehydrocostus lactone
- Costus lactone,dehydro
- DEHYDROCOSTUNOLIDE
- dehydrocustoslactone
- EPILIGULYL OXIDE
- (3aS,6aR,9aR,9bS)-Decahydro-3,6,9-tris(methylene)-azuleno[4,5-b]furan-2(3H)-one
- Dehydro-costus lactone (6CI,7CI)
- Guaia-4(15),10(14),11(13)-trien-12-oic acid, 6alpha-hydroxy-, gamma-lactone
- [3aS-(3aα,6aα,9aα,9bβ)]-Decahydro-3,6,9-tris(methylene)-azuleno[4,5-b]furan-2(3H)-one
- (3aS,6aR,9aR,9bS)-3,6,9-Trimethylenedecahydroazuleno[4,5-b]furan-2(9bH)-one
- (3aS,6aR,9aR,9bS)-Decahydro-3,6,9-tris(methylene)azuleno[4,5-b]furan-2(3H)-one
- [ "" ]
- (−)-Dehydrocostus lactone
- (−)-Dehydrocostus lactone; Dehydrocostus lactone; Epiligulyl oxide
- Dehydrocostuslactone
- Dehydrocostus-Lactone
- (-)-dehydrocostuslactone
- (3aR,6aS,9aS,9bR)-3,6,9-tris(methylidene)octahydroazuleno[4,5-b]furan-2,8(3H,4H)-dione
- (3aS,6aR,9aR,9bS)-3,6,9-trimethylene-3a,4,5,6a,7,8,9a,9b-octahydroazuleno[4,5-b]furan-2-one
- (
- 71TRF5K040
- (-)-Dehydrocostus lactone; Dehydrocostus lactone; Epiligulyl oxide
- Azuleno[4,5-b]furan-2(3H)-one,decahydro-3,6,9-tris(methylene)-
- AZULENO(4,5-B)FURAN-2(3H)-ONE, DECAHYDRO-3,6,9-TRIS(METHYLENE)-, (3AS,6AR,9AR,9BS)-
- Azuleno(4,5-b)furan-2(3H)-one, decahydro-3,6,9-tris(methylene)-, (3aS-(3a.alpha.,6a.alpha.,9a.alpha.,9b.beta.))-
- [3aS-(3aalpha,6aalpha,9aalpha,9bbeta)]-Decahydro-3,6,9-tris(methylene)-azuleno[4,5-b]furan-2(3H)-one
- CCG-208469
- NS00014574
- s3615
- 477-43-0
- Azuleno(4,5-b)furan-2(3H)-one, decahydro-3,6,9-tris(methylene)-, (3aS-(3aalpha,6aalpha,9aalpha,9bbeta))-
- (3aR,6aS,9aS,9bR)-3,6,9-tris(methylene)octahydroazuleno[4,5-b]furan-2,8(3H,4H)-dione
- D5366
- HY-N0591
- DEHYDROCOSTUS LACTONE, (-)-
- (-)-Dehydrocostus lactone;Epiligulyl oxide
- FD10128
- CHEBI:244418
- BDBM50370831
- (3as,6ar,9ar,9bs)-3,6,9-trimethylidenedecahydroazuleno[4,5-b]furan-2(3h)-one
- NCGC00385838-01
- Dehydrocostus lactone, analytical standard
- SCHEMBL699070
- (3aS,6aR,9aR,9bS)-3,6,9-trimethylenedecahydroazuleno[4,5-b]furan-2(3H)-one
- AC-34569
- (3aS,6aR,9aR,9bS)-3,6,9-trimethylidene-3a,4,5,6a,7,8,9a,9b-octahydroazuleno[4,5-b]furan-2-one
- Q27105152
- Dehydrocostus lactone, >=98% (HPLC)
- COSTUS LACTONE, DEHYDRO-
- UNII-71TRF5K040
- GUAIA-4(15),10(14),11(13)-TRIEN-12-OIC ACID, 6.ALPHA.-HYDROXY-, .GAMMA.-LACTONE
- C09387
- CHEMBL88985
- A872082
- DTXSID80891554
- CS-3636
- AKOS015896789
- Dehydrocostus_lactone
- 16836-47-8
- HY-N0591R
- FD59589
- Dehydrocostus Lactone (Standard)
-
- MDL: MFCD00210277
- Inchi: 1S/C15H18O2/c1-8-4-7-12-10(3)15(16)17-14(12)13-9(2)5-6-11(8)13/h11-14H,1-7H2/t11-,12-,13-,14-/m0/s1
- InChI Key: NETSQGRTUNRXEO-XUXIUFHCSA-N
- SMILES: O1C(C(=C)[C@@H]2CCC(=C)[C@@H]3CCC(=C)[C@@H]3[C@@H]12)=O
Computed Properties
- Exact Mass: 230.13100
- Monoisotopic Mass: 230.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 230.30
- Surface Charge: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26.3
Experimental Properties
- Color/Form: Cryst.
- Density: 1.09
- Melting Point: 57.0 to 61.0 deg-C
- Boiling Point: 383.7℃ at 760 mmHg
- Flash Point: 161.2 °C
- Refractive Index: 1.536
- PSA: 26.30000
- LogP: 3.01660
- Solubility: Not determined
- λmax: 206(MeOH)(lit.)
- Optical Activity: [α]/D -14.0±3.0°, c = 1 in chloroform
Dehydrocostus lactone Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:2811
- WGK Germany:3
- Safety Instruction: S26; S36; S36/37/39
-
Hazardous Material Identification:
- Packing Group:III
- Hazard Level:6.1
- Safety Term:6.1
- Packing Group:III
- Risk Phrases:R20/21/22; R36/37/38
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Dehydrocostus lactone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-GX839-5mg |
Dehydrocostus lactone |
477-43-0 | ,≥98% | 5mg |
745.0CNY | 2021-08-03 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | PHL89624-10MG |
Dehydrocostus lactone |
477-43-0 | 10mg |
¥5743.85 | 2025-01-11 | ||
| TRC | D229255-100mg |
Dehydrocostus Lactone |
477-43-0 | 100mg |
$ 111.00 | 2023-09-08 | ||
| TRC | D229255-250mg |
Dehydrocostus Lactone |
477-43-0 | 250mg |
$ 218.00 | 2023-09-08 | ||
| TRC | D229255-1g |
Dehydrocostus Lactone |
477-43-0 | 1g |
$ 667.00 | 2023-09-08 | ||
| Chengdu Biopurify Phytochemicals Ltd | BP0461-1000mg |
Dehydrocostus Lactone |
477-43-0 | 98% | 1000mg |
$250 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP0461-100mg |
Dehydrocostus Lactone |
477-43-0 | 98% | 100mg |
$85 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP0461-20mg |
Dehydrocostus Lactone |
477-43-0 | 98% | 20mg |
$36 | 2023-09-20 | |
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | B21026-20mg |
Dehydrocostus Lactone |
477-43-0 | ,HPLC≥98% | 20mg |
¥280.00 | 2021-09-02 | |
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | B21026-200mg |
Dehydrocostus Lactone |
477-43-0 | ,HPLC≥98% | 200mg |
¥1680.00 | 2021-09-02 |
Dehydrocostus lactone Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
(CAS:477-43-0)Dehydrocostus lactone
Order Number:sfd22791
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:477-43-0)Dehydrocostuslactone
Order Number:LE10347
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:03
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
(CAS:477-43-0)Dehydrocostus lactone
Order Number:A872082
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:32
Price ($):977.0/279.0
Email:sales@amadischem.com
Dehydrocostus lactone Related Literature
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Qing-Hui Shi,Yu-Heng Wang,Zi-Yue Chen,Xi-Rui Wang,Wen-Hui Zhang,Fang-Li Tian,Li-Jun Peng,Ying Zhou,Xiong-Li Liu Org. Chem. Front. 2023 10 3307
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Rodney A. Fernandes,Sanjita Moharana,Gulenur Nesha Khatun Org. Biomol. Chem. 2023 21 6652
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Robert J. Mayer,Patrick W. A. Allihn,Nathalie Hampel,Peter Mayer,Stephan A. Sieber,Armin R. Ofial Chem. Sci. 2021 12 4850
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Lei Zhang,Wei Quan,Ren-Ming Liu,You-Ping Tian,Bo-Wen Pan,Xiong-Li Liu New J. Chem. 2022 46 11975
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James R. Woods,Huaping Mo,Andrew A. Bieberich,Tanja Alavanja,David A. Colby Med. Chem. Commun. 2013 4 27
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